Cas no 28113-76-0 (5alpha-Cholestane, 4-methylene-)

5alpha-Cholestane, 4-methylene- structure
28113-76-0 structure
Product Name:5alpha-Cholestane, 4-methylene-
CAS No:28113-76-0
MF:C28H48
MW:384.680728912354
CID:2662160
Update Time:2023-08-06

5alpha-Cholestane, 4-methylene- Chemical and Physical Properties

Names and Identifiers

    • 4-Methylene-5α-cholestane
    • 5.alpha.-Cholestane, 4-methylene-
    • 4-Methylenecholestane #
    • 4-Methylene-5alpha-cholestane
    • 4-Methylene-5.alpha.-cholestane
    • VTFIZJRIPSEVOK-PXBBAZSNSA-N
    • 5alpha-Cholestane, 4-methylene-
    • Inchi: 1S/C28H48/c1-19(2)9-7-10-20(3)24-14-15-25-22-12-13-23-21(4)11-8-17-27(23,5)26(22)16-18-28(24,25)6/h19-20,22-26H,4,7-18H2,1-3,5-6H3/t20-,22+,23+,24-,25+,26+,27+,28-/m1/s1
    • InChI Key: VTFIZJRIPSEVOK-PXBBAZSNSA-N
    • SMILES: [C@]12(C)CC[C@@H]3[C@@]4(C)CCCC(=C)[C@@H]4CC[C@H]3[C@@H]1CC[C@@H]2[C@H](C)CCCC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 573
  • XLogP3: 10.5
  • Topological Polar Surface Area: 0
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